N-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]cyclopropanecarboxamide
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Overview
Description
“N-(4-(3-nitrophenyl)thiazol-2-yl)cyclopropanecarboxamide” is a compound that contains a thiazole ring. Thiazole is a heterocyclic organic compound which has a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms . Thiazoles are found in many potent biologically active compounds, such as sulfathiazole (antimicrobial drug), Ritonavir (antiretroviral drug), Abafungin (antifungal drug), Bleomycine, and Tiazofurin (antineoplastic drug) .
Molecular Structure Analysis
The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom for completing the needs of 6π electrons to satisfy Hückel’s rule . The aromaticity is estimated by the chemical shift of the ring proton (between 7.27 and 8.77 ppm), and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution .Physical and Chemical Properties Analysis
Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . The odor of thiazole is similar to that of pyridine. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2 .Scientific Research Applications
Synthesis and Structural Characterization
- N-(4-(3-nitrophenyl)thiazol-2-yl)cyclopropanecarboxamide and related compounds have been synthesized and structurally characterized, showcasing their potential in material science and chemistry research. For instance, Salian, Narayana, and Sarojini (2017) explored the synthesis and spectroscopic characterization of a similar compound, evidencing its cyclization through FT-IR, NMR, and LCMS data (Salian, Narayana, & Sarojini, 2017).
Antimicrobial and Antifungal Applications
- Some derivatives of N-(4-(3-nitrophenyl)thiazol-2-yl)cyclopropanecarboxamide have demonstrated significant antimicrobial and antifungal activities. For example, research by Chawla (2016) showed that thiazole derivatives possess antimicrobial properties against various bacteria and fungi, including Bacillus subtilis and Escherichia coli (Chawla, 2016).
Anticancer Potential
- Compounds structurally related to N-(4-(3-nitrophenyl)thiazol-2-yl)cyclopropanecarboxamide have been synthesized and evaluated for their anticancer properties. Ravinaik et al. (2021) designed and synthesized derivatives that exhibited moderate to excellent anticancer activity against various cancer cell lines (Ravinaik et al., 2021).
Applications in Material Science
- Nitro-substituted compounds like N-(4-(3-nitrophenyl)thiazol-2-yl)cyclopropanecarboxamide have been used to develop high-refractive-index polyamides. Javadi et al. (2015) reported the development of polyamides with high heat resistance and excellent solubilities, indicating potential applications in advanced material science (Javadi et al., 2015).
Mechanism of Action
Target of Action
The compound N-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]cyclopropanecarboxamide, which contains a thiazole ring, is known to interact with various targets in the body. Thiazole derivatives have been found to be involved in a wide range of biological activities . .
Mode of Action
The mode of action of thiazole derivatives is often associated with their ability to interact with various biochemical pathways and enzymes, or stimulate/block receptors in the biological systems
Biochemical Pathways
Thiazole derivatives, when entering physiological systems, may activate or stop the biochemical pathways . .
Result of Action
Thiazole derivatives have been associated with a wide range of biological activities .
Properties
IUPAC Name |
N-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]cyclopropanecarboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11N3O3S/c17-12(8-4-5-8)15-13-14-11(7-20-13)9-2-1-3-10(6-9)16(18)19/h1-3,6-8H,4-5H2,(H,14,15,17) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RKQDYYVNSLKFON-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C(=O)NC2=NC(=CS2)C3=CC(=CC=C3)[N+](=O)[O-] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11N3O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.31 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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